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Compound of Interest

Methyl 3-aminobutanoate
Compound Name:

hydrochloride

Cat. No.: B176559

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for Methyl 3-aminobutanoate hydrochloride. Ensuring the chemical integrity of
this compound is critical for reliable and reproducible results in research and development
applications. This document outlines its known stability profile, provides a comprehensive
summary of storage conditions, and presents a generalized protocol for stability assessment.

Chemical and Physical Properties

Methyl 3-aminobutanoate hydrochloride is a chemical compound with the appearance of a
white powder[1]. A summary of its key properties is presented in the table below.

Property Value Source
Molecular Formula C5H12CINO2 [1112][3]
Molecular Weight 153.61 g/mol [2][3]
Appearance White powder [1]

Purity Available in 295% and =297% [1112113114]
Melting Point 121-125 °C
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Stability Profile

Methyl 3-aminobutanoate hydrochloride is generally considered stable under recommended
storage and handling conditions[2]. However, to maintain its integrity, certain factors must be
considered.

Key Stability Considerations:

Incompatible Materials: The compound should be kept away from strong oxidizing agents, as
these can lead to degradation[2].

o Conditions to Avoid: It is important to prevent dust generation during handling[2]. Minimizing
exposure to atmospheric moisture is also crucial, which can be achieved by keeping the
container tightly sealed.

» Hazardous Decomposition Products: Information not available in the provided search results.

e Hazardous Reactions: Information not available in the provided search results.

Recommended Storage Conditions

Proper storage is essential for preserving the purity and stability of Methyl 3-aminobutanoate
hydrochloride. The following table summarizes the recommended storage conditions based
on information from various suppliers.
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Parameter Recommendation Source

Store in a cool, dry place.[2]
Some suppliers specify room
temperature.[1][3][5] For long-

Temperature term storage, -20°C for 1-2 [L112][31[5][6]
years is recommended, while
for short-term storage (1-2
weeks), -4°C is suggested.[6]

Store in a well-ventilated area.
Atmosphere [2]

[2]

] Keep in a tightly closed
Container ) [2]
container.[2]

Keep away from sources of
Other o [2]
ignition.[2]

Generalized Experimental Protocol for Stability
Assessment

While specific stability studies for Methyl 3-aminobutanoate hydrochloride are not readily
available in the public domain, a generalized protocol for assessing the stability of a chemical
compound is provided below. This protocol can be adapted to evaluate the stability of this
compound under various conditions.

Objective: To assess the stability of Methyl 3-aminobutanoate hydrochloride under various
environmental conditions (e.g., temperature, humidity, light) over time.

Materials:
e Methyl 3-aminobutanoate hydrochloride (test sample)

¢ High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

o Analytical balance
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pH meter

Environmental chambers (for controlled temperature and humidity)

Photostability chamber

Inert gas (e.g., nitrogen or argon)

Appropriate solvents for sample preparation and HPLC mobile phase
Methodology:
e Initial Characterization:

o Perform initial analysis of the test sample to determine its purity and identify any existing
impurities. Techniques such as HPLC, mass spectrometry (MS), and nuclear magnetic
resonance (NMR) spectroscopy can be used.

o Record the initial appearance (color, physical state) of the sample.
o Forced Degradation (Stress Testing):

o Acid/Base Hydrolysis: Dissolve the sample in acidic (e.g., 0.1 N HCI) and basic (e.g., 0.1
N NaOH) solutions. Monitor for degradation over time at room temperature and elevated
temperatures (e.g., 60°C).

o Oxidation: Expose the sample to an oxidizing agent (e.g., 3% hydrogen peroxide) and
monitor for degradation.

o Thermal Degradation: Store the solid sample at elevated temperatures (e.g., 60°C, 80°C)
and monitor for degradation.

o Photostability: Expose the solid sample to light according to ICH Q1B guidelines and
assess for degradation.

e Long-Term Stability Study:
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o Store samples of Methyl 3-aminobutanoate hydrochloride under the recommended
storage conditions (e.g., room temperature, -20°C) in tightly sealed containers.

o At specified time points (e.g., 0, 3, 6, 9, 12, 24 months), withdraw a sample and analyze it
for purity and the presence of degradation products using a validated HPLC method.

o Monitor the physical appearance of the sample at each time point.

o Data Analysis:

[e]

Quantify the amount of Methyl 3-aminobutanoate hydrochloride remaining at each time
point.

[e]

Identify and quantify any significant degradation products.

o

Determine the degradation rate under different stress conditions.

[¢]

Establish a potential shelf-life based on the long-term stability data.

Workflow for Chemical Stability Assessment

The following diagram illustrates a typical workflow for assessing the stability of a chemical
compound like Methyl 3-aminobutanoate hydrochloride.
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Caption: Workflow for Chemical Stability Assessment.
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Handling and Safety Precautions

When handling Methyl 3-aminobutanoate hydrochloride, it is important to follow standard
laboratory safety procedures.

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection[2].

e Ventilation: Use only in a well-ventilated areal[2].

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area[2].

e First Aid:
o Skin Contact: Wash with plenty of soap and water[2].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[2].

o Inhalation: Remove to fresh air and keep at rest in a position comfortable for breathing[2].

For more detailed safety information, refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Methyl 3-aminobutanoate hydrochloride is a stable compound when stored and handled
correctly. The key to maintaining its integrity is to store it in a cool, dry, and well-ventilated area
in a tightly sealed container, away from strong oxidizing agents and sources of ignition. For
long-term storage, colder temperatures (-20°C) are recommended. Adherence to these
conditions and proper handling practices will ensure the reliability of this compound for
research and development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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